Cas no 2228608-24-8 (3-(3,3-difluorocyclobutoxy)-3-methylazetidine)

• Product Name: 3-(3,3-difluorocyclobutoxy)-3-methylazetidine
• CAS No: 2228608-24-8
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 6509070
• PubChem ID: 165631543
• Update Time: 2025-05-19

3-(3,3-difluorocyclobutoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutoxy)-3-methylazetidine
• EN300-1948442
• 2228608-24-8

• Inchi： 1S/C8H13F2NO/c1-7(4-11-5-7)12-6-2-8(9,10)3-6/h6,11H,2-5H2,1H3
• InChI Key： IHKRCMXJSDVUPD-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)OC1(C)CNC1)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,3-difluorocyclobutoxy)-3-methylazetidine

Comprehensive Overview of 3-(3,3-difluorocyclobutoxy)-3-methylazetidine (CAS No. 2228608-24-8)

The compound 3-(3,3-difluorocyclobutoxy)-3-methylazetidine (CAS No. 2228608-24-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutoxy and methylazetidine moieties, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 3-(3,3-difluorocyclobutoxy)-3-methylazetidine has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's difluorocyclobutyl group, in particular, is a hotspot for innovation, as it combines the conformational rigidity of cyclobutane with the electronic effects of fluorine atoms.

The synthesis of 3-(3,3-difluorocyclobutoxy)-3-methylazetidine involves multi-step organic transformations, including cyclization and fluorination reactions. Its CAS No. 2228608-24-8 serves as a critical identifier for researchers sourcing this material for their projects. Given the growing interest in fluorinated heterocycles, this compound is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of 3-(3,3-difluorocyclobutoxy)-3-methylazetidine is its versatility. It can be functionalized further to create derivatives with tailored properties, making it a cornerstone in the development of small-molecule therapeutics. Its azetidine ring, a four-membered nitrogen-containing heterocycle, is prized for its role in improving drug-like characteristics, such as solubility and target engagement.

From an SEO perspective, terms like "difluorocyclobutoxy azetidine synthesis" and "CAS 2228608-24-8 applications" are frequently queried by chemists and researchers. This underscores the need for detailed, accessible information on this compound. Additionally, its potential use in central nervous system (CNS) drug development aligns with trending topics in neuroscience and psychiatric disorder treatment.

In conclusion, 3-(3,3-difluorocyclobutoxy)-3-methylazetidine (CAS No. 2228608-24-8) represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its structural complexity and functional adaptability position it as a key player in the next generation of therapeutic agents. As research progresses, this compound is likely to feature prominently in publications and patents, further solidifying its importance in the scientific community.